
solubility of p-APMSF in water and DMSO

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: p-APMSF hydrochloride

Cat. No.: B1678417 Get Quote

An In-depth Technical Guide on the Solubility of p-APMSF in Water and DMSO

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the solubility of p-APMSF (4-Amidinophenyl‐

methanesulfonylfluoride hydrochloride), a critical parameter for its effective use in experimental

settings. The information is tailored for researchers, scientists, and professionals in drug

development who utilize p-APMSF as a serine protease inhibitor.

Physicochemical Properties of p-APMSF
p-APMSF, also known as (p-Amidinophenyl)methanesulfonyl Fluoride, is an irreversible

inhibitor of serine proteases.[1][2] Its hydrochloride salt is a white to slightly yellow crystalline

solid.[3]

Property Value

Synonyms
(p-Amidinophenyl)methanesulfonyl Fluoride,

para-APMSF[1][4]

Molecular Formula C₈H₉FN₂O₂S • HCl[1]

Formula Weight 252.7 g/mol [1]

CAS Number 74938-88-8[1]

Solubility Data
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The solubility of p-APMSF is a key factor in the preparation of stock solutions for various

biochemical and cellular assays.

Solvent Solubility
Molar
Concentration
(approx.)

Notes

Water 25 mg/mL[1] 98.94 mM[4][5]

Sonication may be

recommended to

facilitate dissolution.

[5]

DMSO 50 mg/mL[1][5][6] 197.87 mM[5]

Sonication may be

recommended to

facilitate dissolution.

[5]

Solution Stability and Handling
A crucial aspect of working with p-APMSF is its limited stability in aqueous solutions, which is

pH-dependent. The half-life of p-APMSF is approximately 20 minutes at pH 6.0, 6 minutes at

pH 7.0, and significantly shorter at pH 8.0. Therefore, it is strongly recommended to prepare

aqueous solutions immediately before use. Stock solutions in DMSO are more stable and can

be stored for longer periods at -20°C or -80°C.[2][5] When stored properly as a dry solid, p-

APMSF is stable for at least four years.[1]

Experimental Protocol for Solubility Determination
While specific experimental protocols for determining the solubility of p-APMSF are not readily

available in the provided search results, a general and widely accepted method for determining

the kinetic solubility of a compound is outlined below. This method is suitable for compounds

like p-APMSF.

Objective: To determine the maximum concentration of p-APMSF that can be dissolved in

water and DMSO.

Materials:
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p-APMSF hydrochloride powder

Deionized water

Dimethyl sulfoxide (DMSO)

Vortex mixer

Centrifuge

Spectrophotometer or HPLC system

Calibrated analytical balance

Microcentrifuge tubes

Methodology:

Preparation of Supersaturated Solutions:

Accurately weigh a specific amount of p-APMSF powder into a series of microcentrifuge

tubes.

Add a precise volume of the solvent (water or DMSO) to each tube to create a range of

concentrations, some of which are expected to be supersaturated.

Equilibration:

Vortex the tubes vigorously for a set period (e.g., 1-2 hours) at a constant temperature

(e.g., room temperature) to facilitate dissolution.

Allow the solutions to equilibrate for an extended period (e.g., 24 hours) to ensure that a

thermodynamic equilibrium is reached between the dissolved and undissolved compound.

Separation of Undissolved Solid:

Centrifuge the tubes at a high speed (e.g., 14,000 rpm) for a sufficient time (e.g., 15-30

minutes) to pellet any undissolved solid.
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Quantification of Dissolved Compound:

Carefully collect the supernatant without disturbing the pellet.

Prepare a series of dilutions of the supernatant.

Analyze the concentration of p-APMSF in the diluted supernatant using a suitable

analytical method, such as UV-Vis spectrophotometry (measuring absorbance at its λmax

of 232 nm) or High-Performance Liquid Chromatography (HPLC).[1]

Construct a standard curve using known concentrations of p-APMSF to accurately

determine the concentration in the experimental samples.

Data Analysis:

The highest concentration at which no solid precipitate is observed after equilibration is

considered the solubility of p-APMSF in that solvent under the tested conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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